Cas no 1225602-98-1 (Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate
• CAS No: 1225602-98-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 6239392
• PubChem ID: 65720047
• Update Time: 2025-06-11

Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1225602-98-1
• EN300-6507874
• AKOS015059912
• ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate
• Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate

• Inchi： 1S/C13H14N2O2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-3-5-10(14)6-4-9/h3-6,8H,2,7,14H2,1H3
• InChI Key： NVCKYZVPHJBRJD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate

Ethyl 2-[(4-Aminophenyl)methyl]-1,3-thiazole-4-carboxylate: A Comprehensive Overview

Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate is a compound with the CAS number 1225602-98-1. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a thiazole ring system substituted with an ethyl ester group at the 4-position and a (4-aminophenyl)methyl group at the 2-position. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, researchers have reported that Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a potential candidate for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmacological applications, Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate has shown potential in the field of agrochemicals. Studies have demonstrated that this compound can act as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. This makes it a valuable addition to sustainable agriculture practices.

The synthesis of Ethyl 2-[(4-aminophenyl)methyl]-1,3-thiazole-4-carboxylate involves a multi-step process that typically includes the formation of the thiazole ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound, reducing production costs and minimizing waste generation.

From a structural perspective, the (4-aminophenyl)methyl group attached to the thiazole ring introduces significant steric and electronic effects. These effects influence the compound's reactivity and selectivity in various chemical reactions. For example, the amino group can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes or receptors.

Moreover, Ethyl 2-[(4-Aminophenyl)methyl]-1,3-thiazole-4-carboxylate has been explored as a precursor for more complex molecules. By modifying its substituents or incorporating additional functional groups, researchers can tailor its properties for specific applications. This versatility underscores its importance as a building block in organic synthesis.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that it exhibits fluorescence under certain conditions, making it a candidate for applications in sensors or imaging agents. This dual functionality—combining chemical versatility with optical properties—positions it as a valuable tool in both academic research and industrial development.

In conclusion, Ethyl 2-[(4-Aminophenyl)methyl]-1,3-thiazole-4-carboxylate is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development. As new studies emerge, this compound is expected to contribute significantly to advancements in medicine, agriculture, and materials science.